Cas no 2171214-10-9 (2-{2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethoxy}acetic acid)

• Product Name: 2-{2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethoxy}acetic acid
• CAS No: 2171214-10-9
• MF: C₂₄H₂₈N₂O₆
• MW: 440.488926887512
• CID: 6023529
• PubChem ID: 165879229
• Update Time: 2025-06-08

2-{2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethoxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethoxy}acetic acid
• EN300-1503250
• 2-{2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]ethoxy}acetic acid
• 2171214-10-9

• Inchi： 1S/C24H28N2O6/c1-2-7-21(23(29)25-12-13-31-15-22(27)28)26-24(30)32-14-20-18-10-5-3-8-16(18)17-9-4-6-11-19(17)20/h3-6,8-11,20-21H,2,7,12-15H2,1H3,(H,25,29)(H,26,30)(H,27,28)/t21-/m0/s1
• InChI Key： XOXBYSRAKIOAKY-NRFANRHFSA-N
• SMILES： O(C(N[C@H](C(NCCOCC(=O)O)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 440.19473662g/mol
• Monoisotopic Mass: 440.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 12
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 114Ų

Additional information on 2-{2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethoxy}acetic acid

Introduction to 2-{2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethoxy}acetic Acid (CAS No. 2171214-10-9)

2-{2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethoxy}acetic acid (CAS No. 2171214-10-9) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-L-Leucine-aminooxyacetic acid, is a derivative of the amino acid leucine and is characterized by its unique structural features, including the Fmoc (9-fluorenylmethoxycarbonyl) protecting group and the aminooxy functional group. These features make it a valuable intermediate in the synthesis of various bioactive molecules and peptides.

The Fmoc protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its ease of removal under mild basic conditions, which helps to prevent side reactions and ensures high yields of the desired products. The aminooxy functional group, on the other hand, is known for its reactivity with aldehydes and ketones, forming stable oximes. This property makes 2-{2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethoxy}acetic acid an excellent building block for the development of targeted drug delivery systems and bioconjugates.

Recent studies have highlighted the potential applications of this compound in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry explored the use of Fmoc-L-Leucine-aminooxyacetic acid in the synthesis of prodrugs designed to improve the pharmacokinetic properties of existing drugs. The researchers found that the aminooxy group facilitated the formation of stable conjugates with drug molecules, which were then cleaved under physiological conditions to release the active drug. This approach has shown promise in enhancing drug solubility, stability, and bioavailability.

In another study, published in Bioconjugate Chemistry, scientists investigated the use of Fmoc-L-Leucine-aminooxyacetic acid in the development of targeted imaging agents for cancer diagnosis. The compound was conjugated with fluorescent dyes and peptides that specifically bind to tumor markers. The resulting conjugates exhibited high selectivity and sensitivity in detecting cancer cells, making them potential candidates for non-invasive diagnostic tools.

The structural versatility of 2-{2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethoxy}acetic acid also makes it an attractive candidate for use in combinatorial chemistry libraries. By varying the substituents attached to the aminooxy group, researchers can generate a diverse array of compounds with different biological activities. This approach has been successfully applied in high-throughput screening (HTS) campaigns to identify novel leads for drug discovery.

In addition to its applications in drug development and diagnostics, this compound has also been studied for its potential use in materials science. Research published in Advanced Materials demonstrated that Fmoc-L-Leucine-aminooxyacetic acid can be incorporated into self-assembling peptides to form nanofibers with tunable properties. These nanofibers have shown promise as scaffolds for tissue engineering and as carriers for controlled drug release.

The synthesis of Fmoc-L-Leucine-aminooxyacetic acid typically involves several steps, including the protection of the amino group with Fmoc, followed by coupling with an appropriate amino alcohol to form the aminooxy derivative. The choice of reagents and reaction conditions is critical to ensure high yields and purity of the final product. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for producing this compound on both laboratory and industrial scales.

In conclusion, 2-{2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethoxy}acetic acid (CAS No. 2171214-10-9) is a versatile and promising compound with a wide range of applications in medicinal chemistry, pharmaceutical research, diagnostics, materials science, and beyond. Its unique structural features and reactivity make it an essential tool for scientists working at the forefront of these fields. As research continues to advance, it is likely that new and innovative uses for this compound will be discovered, further expanding its impact on human health and technology.